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Compound of Interest

Compound Name: Glyphosate-d2-1

Cat. No.: B12395753

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Glyphosate-d2-1,
a deuterated isotopologue of the widely used herbicide glyphosate. Understanding the solubility
of this compound is critical for a variety of research and development applications, including its
use as an internal standard in analytical chemistry, in environmental fate studies, and in
toxicological research.

Due to the limited availability of direct quantitative solubility data for Glyphosate-d2-1 in
organic solvents, this guide presents data for the non-deuterated parent compound, glyphosate
acid. Given the minor structural difference—the substitution of two hydrogen atoms with
deuterium on the glycine methylene group—the solubility characteristics are expected to be
very similar. This assumption allows for a robust estimation of the solubility behavior of
Glyphosate-d2-1.

Core Concepts in Solubility

The solubility of a compound in a particular solvent is a measure of the maximum amount of
that compound that can be dissolved in a given amount of the solvent at a specific temperature
to form a saturated solution. This property is governed by the principle of "like dissolves like,"
where polar compounds tend to dissolve in polar solvents and non-polar compounds in non-
polar solvents. Glyphosate, and by extension Glyphosate-d2-1, is a polar, zwitterionic
molecule, which significantly influences its solubility profile.
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Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative solubility data for
Glyphosate-d2-1 and its non-deuterated analogue, glyphosate acid, in various organic
solvents.

Table 1: Solubility of Glyphosate-d2-1

Solvent Temperature Solubility Data Type
Dimethyl Sulfoxide N ) o
Not Specified Slightly Soluble[1] Qualitative
(DMSO)
N Quantitative
Water Not Specified 13.89 mg/mL

(Calculated)

Table 2: Solubility of Glyphosate Acid in Various Organic Solvents at 20°C

This data is presented as a strong proxy for the solubility of Glyphosate-d2-1.

Solvent Solubility (g/L)
Acetone 0.078[2]
Dichloromethane 0.233[2]

Ethyl Acetate 0.012[2]

Hexane 0.026[2]
Methanol 0.231[2]
Propane-2-ol 0.02[2]

Toluene 0.036[2]

Table 3: Solubility of Glyphosate Salts in Selected Organic Solvents
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Compound Solvent Temperature Solubility (g/L)
Glyphosate )
) Dichloromethane 20°C 0.184[2]
Isopropylamine Salt
Glyphosate
) Methanol 20°C 15.88[2]
Isopropylamine Salt
Glyphosate
) Acetone 20°C 0.0023[2]
Ammonium Salt
Glyphosate
] Methanol 20°C 0.159[2]
Ammonium Salt
Glyphosate Potassium
Methanol 20°C 0.217[2]

Salt

The data clearly indicates that glyphosate and its deuterated form have very low solubility in
most organic solvents, which is consistent with their polar and zwitterionic nature. The solubility
is slightly higher in more polar organic solvents like methanol compared to non-polar solvents
like hexane and toluene. The salt forms of glyphosate exhibit different solubility profiles, with
the isopropylamine salt showing significantly higher solubility in methanol.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for reliable research. Below are detailed
methodologies for key experiments related to solubility assessment.

Protocol 1: Shake-Flask Method (Adapted from OECD
Guideline 105)

The shake-flask method is a widely accepted technique for determining the solubility of a
substance.

Objective: To determine the saturation concentration of Glyphosate-d2-1 in a specific organic
solvent at a given temperature.

Materials:
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e Glyphosate-d2-1 (solid)

o Selected organic solvent (analytical grade)

o Thermostatically controlled shaker or water bath

o Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)
e Analytical balance

¢ Volumetric flasks and pipettes

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV
or MS) for quantification.

Procedure:
o Preparation of a Saturated Solution:

o Add an excess amount of solid Glyphosate-d2-1 to a known volume of the organic
solvent in a flask. The excess solid is crucial to ensure that the solution reaches
saturation.

o Seal the flask to prevent solvent evaporation.

o Place the flask in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 20°C).

o Agitate the mixture for a sufficient period to allow equilibrium to be reached. Preliminary
tests should be conducted to determine the time required to reach equilibrium (e.g., 24,
48, and 72 hours).

e Phase Separation:

o After equilibration, allow the mixture to stand at the constant temperature to let the
undissolved solid settle.
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o Separate the saturated solution from the excess solid by either centrifugation or filtration.
This step must be performed quickly and at the same temperature as the equilibration to
avoid any change in solubility.

¢ Quantification:

[¢]

Take a known aliquot of the clear, saturated solution.

o Dilute the aliquot with a suitable solvent to a concentration within the working range of the
analytical method.

o Analyze the diluted solution using a validated HPLC method to determine the
concentration of Glyphosate-d2-1.

o Prepare a calibration curve using standards of known Glyphosate-d2-1 concentrations to
guantify the amount in the sample.

o Calculation:

o Calculate the solubility in g/L or mg/mL using the determined concentration and the dilution
factor.

Protocol 2: Laser Technique for Solubility in Aqueous-
Organic Mixtures

This method was described for determining the solubility of glyphosate in aqueous mixtures of
alcohols and can be adapted for other systems.[3][4]

Objective: To determine the solubility of Glyphosate-d2-1 in a binary solvent system by
monitoring the dissolution of the solid.

Apparatus:
o Jacketed glass vessel with a magnetic stirrer
e Thermostat to control the temperature of the jacketed vessel

e Laser source and a photodetector to measure the intensity of the transmitted light
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e Analytical balance
Procedure:
e System Setup:

o A known mass of the solvent mixture is placed in the jacketed glass vessel, and the
temperature is maintained by the thermostat.

o The laser beam is passed through the solution, and the intensity of the transmitted light is
measured by the photodetector.

 Dissolution Monitoring:
o Asmall, known mass of Glyphosate-d2-1 is added to the solvent.

o As the solid dissolves, the solution becomes clearer, and the intensity of the transmitted
laser light increases.

o Continue adding small, known amounts of Glyphosate-d2-1 and stirring until the intensity
of the transmitted light no longer returns to its maximum value after a reasonable time,
indicating that the solution is saturated and undissolved particles remain.

» Data Analysis:

o The total mass of Glyphosate-d2-1 dissolved in the known mass of the solvent at
saturation is used to calculate the solubility.

Visualizations

Workflow for the Shake-Flask Solubility Determination
Method

The following diagram illustrates the key steps in the shake-flask method for determining the
solubility of a solid compound in a liquid solvent.
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Shake-Flask Solubility Determination Workflow
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Caption: Workflow of the Shake-Flask Method for Solubility Determination.
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This guide provides a foundational understanding of the solubility of Glyphosate-d2-1 in
organic solvents, leveraging the available data for its non-deuterated analogue. The detailed
experimental protocols offer a starting point for researchers to perform their own solubility
assessments. As more direct data for Glyphosate-d2-1 becomes available, this guide will be
updated to reflect the latest scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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